Pentaborane
Pentaborane
Pentaborane appears as a clear colorless liquid with a pungent odor like sour milk. Freezing point -52.9°F (-46.6°C). Boiling point 136.4°F (58°C). Decomposition temperature 302°F (150°C). Vapors toxic both under prolonged exposure to low concentrations and short exposure to high concentrations. Density 0.61 g / cm3. Under prolonged exposure to intense heat the containers may rupture violently and rocket.
Brand Name:
Vulcanchem
CAS No.:
19624-22-7
VCID:
VC20756901
InChI:
InChI=1S/C14H14NO4PS/c1-2-18-20(21,14-6-4-3-5-7-14)19-13-10-8-12(9-11-13)15(16)17/h3-11H,2H2,1H3/t20-/m0/s1
SMILES:
CCOP(=S)(C1=CC=CC=C1)OC2=CC=C(C=C2)[N+](=O)[O-]
Molecular Formula:
B5H9
C14H14NO4PS
C14H14NO4PS
Molecular Weight:
323.31 g/mol
Pentaborane
CAS No.: 19624-22-7
Cat. No.: VC20756901
Molecular Formula: B5H9
C14H14NO4PS
Molecular Weight: 323.31 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Pentaborane appears as a clear colorless liquid with a pungent odor like sour milk. Freezing point -52.9°F (-46.6°C). Boiling point 136.4°F (58°C). Decomposition temperature 302°F (150°C). Vapors toxic both under prolonged exposure to low concentrations and short exposure to high concentrations. Density 0.61 g / cm3. Under prolonged exposure to intense heat the containers may rupture violently and rocket. |
|---|---|
| CAS No. | 19624-22-7 |
| Molecular Formula | B5H9 C14H14NO4PS |
| Molecular Weight | 323.31 g/mol |
| IUPAC Name | ethoxy-(4-nitrophenoxy)-phenyl-sulfanylidene-λ5-phosphane |
| Standard InChI | InChI=1S/C14H14NO4PS/c1-2-18-20(21,14-6-4-3-5-7-14)19-13-10-8-12(9-11-13)15(16)17/h3-11H,2H2,1H3/t20-/m0/s1 |
| Standard InChI Key | AIGRXSNSLVJMEA-FQEVSTJZSA-N |
| Isomeric SMILES | CCO[P@@](=S)(C1=CC=CC=C1)OC2=CC=C(C=C2)[N+](=O)[O-] |
| SMILES | CCOP(=S)(C1=CC=CC=C1)OC2=CC=C(C=C2)[N+](=O)[O-] |
| Canonical SMILES | CCOP(=S)(C1=CC=CC=C1)OC2=CC=C(C=C2)[N+](=O)[O-] |
| Boiling Point | 140 °F at 760 mm Hg (EPA, 1998) 60 °C 140°F |
| Colorform | Colorless liquid. |
| Flash Point | 86 °F (EPA, 1998) 86 °F (30 °C) (closed cup) /table/ 30 °C c.c. 86°F |
| Melting Point | -51.9 °F (EPA, 1998) -46.6 °C -47 °C -52°F |
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